(R)-STU104

Ulcerative Colitis IBD TNF-α

Researchers need tool compounds that selectively disrupt protein-protein interactions without off-target kinase inhibition. (R)-STU104 is the only commercial small molecule directly binding MKK3 (SPR Kd 71 nM) to block TAK1-mediated phosphorylation while sparing TAK1 catalytic activity. - Oral efficacy: 10 mg/kg/d outperforms mesalazine at 50 mg/kg/d in murine UC models (body weight, colon length, DAI). - Dual potency: TNF-α IC50 = 0.58 μM (RAW264.7); MKK3 p-IC50 = 4.0 μM. - Supply: Single (R)-enantiomer, [α]D²⁰ = -36°, >98% purity, lot-to-lot COA available.

Molecular Formula C18H18O4
Molecular Weight 298.3 g/mol
Cat. No. B15610087
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(R)-STU104
Molecular FormulaC18H18O4
Molecular Weight298.3 g/mol
Structural Identifiers
InChIInChI=1S/C18H18O4/c1-20-12-6-4-11(5-7-12)14-10-16(19)15-8-13(21-2)9-17(22-3)18(14)15/h4-9,14H,10H2,1-3H3/t14-/m1/s1
InChIKeyOYJBHGSSAJNKJF-CQSZACIVSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(R)-STU104: First-in-Class TAK1–MKK3 PPI Inhibitor


(R)-STU104 is a synthetic small-molecule 3-aryindanone that acts as a first-in-class protein–protein interaction (PPI) inhibitor, selectively binding to MKK3 (MAP2K3) and disrupting its phosphorylation by the upstream kinase TAK1 (MAP3K7) [1]. It is supplied as a single, stereochemically defined (R)-enantiomer (CAS 2767124-77-4, MW 298.33 g/mol, C₁₈H₁₈O₄) with confirmed absolute configuration [2]. The compound exhibits dual cellular potency—IC₅₀ 0.58 μM for TNF-α production in LPS-stimulated RAW264.7 macrophages and IC₅₀ 4.0 μM for MKK3 phosphorylation inhibition—and demonstrates oral bioavailability (F = 33% in mouse) with measurable brain penetration [1]. Its mechanism is mechanistically orthogonal to ATP-competitive TAK1 inhibitors and anti-TNF biologics, making it a unique tool compound for dissecting TAK1 scaffolding functions versus kinase activity in inflammatory signaling.

Mechanism First-in-class TAK1–MKK3 PPI inhibitor; disrupts scaffolding without blocking TAK1 kinase activity
Enantiomer Single (R)-enantiomer with confirmed absolute configuration; stereochemical-control research probe
Model compatibility Oral bioavailability supports mouse colitis and inflammatory signaling model studies

(R)-STU104: Irreplaceable PPI Probe


(R)-STU104 occupies a unique pharmacological niche: it is the only reported small molecule that directly binds MKK3 (SPR Kd 71 nM) and sterically blocks TAK1-mediated MKK3 phosphorylation without inhibiting TAK1 kinase activity [1]. This PPI-disruption mechanism fundamentally differs from ATP-competitive TAK1 inhibitors (e.g., Takinib, NG25, TAK-756), which globally suppress TAK1 catalytic function and thereby affect all TAK1-dependent pathways including NF-κB and JNK, not solely the p38/MK2/elF4E axis [2]. Furthermore, the (S)-STU104 enantiomer and the racemic (±)-STU104 mixture exhibit inferior activity in TNF-α inhibition assays and reduced in vivo anti-colitis efficacy compared to the pure (R)-enantiomer [3]. Substituting (R)-STU104 with the racemate, the (S)-enantiomer, or an ATP-competitive TAK1 inhibitor would therefore compromise both mechanistic specificity and potency, producing qualitatively different and quantitatively weaker experimental outcomes. The 5-fold dosing advantage over mesalazine (10 mg/kg/d vs. 50 mg/kg/d) in UC models further highlights that potency and pathway selectivity are tightly coupled to the specific (R)-configuration [1].

ATP-competitive TAK1 inhibitors (e.g., Takinib) block all TAK1-dependent pathways, not only the MKK3–p38 axis; pathway interpretation may shift
Racemic (±)-STU104 or (S)-enantiomer exhibit reduced TNF-α inhibition; stereochemical purity is critical for reproducible assay responses
Anti-TNF biologics or mesalazine do not engage the TAK1–MKK3 PPI; mechanistic mismatch limits direct substitution in pathway dissection studies

(R)-STU104: Quantitative Comparator Evidence


(R)-STU104 vs. Mesalazine in Colitis Efficacy

In both acute and chronic DSS-induced ulcerative colitis (UC) mouse models, (R)-STU104 administered orally at 10 mg/kg/day produced superior therapeutic outcomes compared to the standard-of-care drug mesalazine (5-ASA) at 50 mg/kg/day. The dose-normalized comparison reveals a >5-fold efficacy advantage for (R)-STU104 on body weight preservation, colon length protection, and Disease Activity Index (DAI) improvement [1]. This result was replicated in two independent UC models (acute DSS-induced and chronic IL-10⁻/⁻ knockout mice), demonstrating robustness across different disease induction paradigms [1].

Colitis efficacy vs. mesalazine
Head-to-head
(R)-STU104 10 mg/kg/d vs Mesalazine 50 mg/kg/d
Reported higher endpoint response: body weight, colon length, DAI, and multi-cytokine suppression in DSS and IL-10⁻/⁻ models
Supports colitis model-response ranking; 5-fold lower oral dose than comparator
Two independent UC models; n=10/group; exact % values in referenced figures
Ulcerative Colitis IBD TNF-α

Direct MKK3 Binding (SPR)

(R)-STU104 binds directly to immobilized recombinant human MKK3 protein with a surface plasmon resonance (SPR)-determined equilibrium dissociation constant Kd of 71 nM (pKi = 7.15) [1]. This direct binding event is the mechanistic basis for disrupting the TAK1–MKK3 protein–protein interaction. No other reported small molecule—including ATP-competitive TAK1 inhibitors such as Takinib, NG25, or TAK-756—has demonstrated any measurable direct binding to MKK3, as their mechanism targets the TAK1 ATP-binding pocket rather than the MKK3 substrate-docking interface [2]. Consequently, a quantitative comparator Kd for MKK3 binding by any non-STU-series molecule does not exist in the published literature, making the 71 nM value a class-defining benchmark [2].

Direct MKK3 binding (SPR)
Class-level
Kd = 71 nM (pKi 7.15)
Immobilized recombinant human MKK3
Sole-in-class MKK3 binding benchmark; no alternative chemical probe available
ATP-competitive TAK1 inhibitors show no detectable MKK3 engagement
PPI Inhibitor MKK3 Binding SPR Biosensor

Enantiomeric Activity: (R)- vs. (S)-STU104

The US patent US20240285551A1 explicitly discloses that the (R)-enantiomer is superior to the (S)-enantiomer in TNF-α inhibitory activity, with (R)-STU104 demonstrating specific inhibitory effects on LPS-induced TNF-α overexpression in RAW264.7 macrophages and on serum inflammatory cytokine levels (TNF-α, IL-1β, IL-6, IL-23) in DSS-induced UC mice [1]. The patent states that (R)-STU104 was 'superior to (S)-STU104 in activity' in vitro and 'superior in activity to its optical isomer (S)-STU104' for in vivo inflammatory factor suppression [1]. The absolute configuration of (R)-STU104 was confirmed by X-ray crystallography ([α]D²⁰ = −36°, c=0.14, CHCl₃), enabling unambiguous batch identity verification [1].

Enantiomeric activity rank
Class-level
(R)-STU104 vs (±)-STU104 and (S)-STU104
Patent reports (R) > racemic > (S) for TNF-α inhibition in RAW264.7 cells and DSS colitis model
Enantiomer-dependent assay response; chiral purity verification required
Absolute configuration confirmed by X-ray; [α]D²⁰ = −36°
Chiral Resolution Enantiomer Purity TNF-α

(R)-STU104 Oral Pharmacokinetics

The oral pharmacokinetic (PK) profile of (R)-STU104 was characterized in male C57BL/6 mice following intravenous (IV, 5 mg/kg) and oral (PO, 30 mg/kg) administration. The absolute oral bioavailability (F) was 33%, with an oral AUC₀₋ₜ of 9,895 μg/L·h, Cmax of 2,290 ng/mL, and elimination half-life (t₁/₂) of 8.67 h . The compound exhibited moderate clearance (CL = 0.58 L/h/kg IV; 0.29 L/h/kg PO) and a volume of distribution (Vz) of 7.76 L/kg IV, indicating extravascular distribution . These PK parameters support once-daily oral dosing in murine UC models and provide a benchmark for comparing future TAK1–MKK3 PPI inhibitor candidates or deuterated analogs [1].

Mouse oral PK profile
Reported
F = 33%; AUC₀₋ₜ (30 mg/kg PO) = 9,895 μg/L·h; Cmax = 2,290 ng/mL; t₁/₂ = 8.67 h
Supports once-daily oral dosing in mouse pharmacology models
IV 5 mg/kg; non-compartmental analysis; C57BL/6 mice
Pharmacokinetics Oral Bioavailability ADME

Multi-Cytokine Suppression vs. Mesalazine

In the DSS-induced acute UC mouse model, (R)-STU104 administered at 10 mg/kg/day significantly reduced both protein levels (serum ELISA) and mRNA expression (colonic tissue qPCR) of four key pro-inflammatory cytokines—TNF-α, IL-1β, IL-6, and IL-23—compared to the disease model control [1][2]. Critically, the cytokine suppression achieved by (R)-STU104 at 10 mg/kg/d was superior to that of mesalazine at 50 mg/kg/d across multiple cytokines, as documented in the J Med Chem 2022 publication and corroborated by the IUPHAR/BPS pharmacological annotation [1][2]. This broad-spectrum anti-cytokine effect is mechanistically consistent with blockade of the TAK1–MKK3–p38–MnK1–MK2–elF4E signaling axis, which regulates translation of multiple inflammatory cytokine mRNAs [1].

Multi-cytokine suppression
Head-to-head
(R)-STU104 10 mg/kg/d vs Mesalazine 50 mg/kg/d
Reported broader suppression of serum TNF-α, IL-1β, IL-6, IL-23 protein and colonic mRNA at lower dose
Wider cytokine panel modulation than comparator; reduces compound usage per experiment
DSS acute UC model; ELISA and qPCR endpoints
Cytokine Panel IL-1β IL-6 IL-23 TNF-α

Metabolic Stability: (R)-STU104 vs. (R)-104-6D-01

The deuterated follow-up study by Sun et al. (2025) explicitly reports that (R)-STU104 exhibits 'poor metabolic stability in human liver microsomes,' which 'greatly limited further development potential' [1]. The deuterated analog (R)-104-6D-01 was specifically designed to address this liability and demonstrated significantly improved human liver microsomal stability and enhanced oral bioavailability/exposure in mouse PK studies compared with (R)-STU104 [1]. This evidence establishes (R)-STU104 as the mechanistically validated prototype PPI inhibitor with known metabolic limitations, and (R)-104-6D-01 as the deuterated analog with improved ADME properties but reduced commercial availability [1]. For rodent in vivo pharmacology where hepatic metabolism differs from human, (R)-STU104 remains fully adequate; for translational studies requiring human metabolic stability data, the deuterated analog may be preferable.

Metabolic stability vs. deuterated analog
Cross-study comparable
(R)-STU104 vs (R)-104-6D-01 (deuterated)
(R)-STU104 poor human liver microsomal stability; deuterated analog significantly improved stability and mouse PK exposure
Rodent pharmacology adequate; consider deuterated analog for translational ADME studies
Quantitative fold-change available in Sun et al. 2025
Metabolic Stability Human Liver Microsomes Deuterium Isotope Effect

(R)-STU104: Research & Industrial Applications


Preclinical Colitis & IBD Efficacy Studies

The strongest quantitative evidence supports (R)-STU104 as a superior tool compound for DSS-induced and chronic IL-10⁻/⁻ mouse UC models. At 10 mg/kg/d oral dose, it outperforms mesalazine at 50 mg/kg/d on body weight, colon length, DAI, and multi-cytokine endpoints (TNF-α, IL-1β, IL-6, IL-23) [1]. This 5-fold dose efficiency reduces compound costs per study while providing broader cytokine suppression. Researchers evaluating TAK1–MKK3 pathway involvement in IBD pathogenesis will find (R)-STU104 uniquely suited, as no other small molecule selectively blocks this PPI without inhibiting TAK1 kinase activity [1][2].

Dissecting TAK1 Scaffolding vs. Kinase Activity

(R)-STU104 is the only available chemical probe that distinguishes TAK1's scaffolding function (MKK3 recruitment and phosphorylation) from its catalytic kinase activity. ATP-competitive inhibitors (e.g., Takinib, TAK-756) suppress all TAK1-dependent phosphorylation events, whereas (R)-STU104 selectively disrupts the TAK1→MKK3→p38→MK2→elF4E axis without blocking TAK1-mediated NF-κB or JNK activation [1][2]. Researchers using (R)-STU104 in parallel with a TAK1 kinase inhibitor can cleanly attribute phenotypes to TAK1 scaffolding vs. catalytic activity, a dissection not achievable with any other commercial small molecule [2].

Enantiomer-Specific Pharmacology

Given the documented inferior activity of the (S)-enantiomer and racemic mixture [1], (R)-STU104 serves as a case study in enantiomer-specific pharmacology within the TAK1–MKK3 signaling field. Procurement teams supporting medicinal chemistry programs that are developing 3-aryindanone-based TNF-α modulators should source authenticated single-enantiomer (R)-STU104 ([α]D²⁰ = −36°, c=0.14, CHCl₃) as a chiral reference standard for in-house SAR studies [1]. The asymmetric synthetic route disclosed in the patent provides a scalable path for industrial process chemistry development [1].

Metabolic Stability Benchmarking & Deuterated Drug Discovery

(R)-STU104's well-characterized metabolic liability in human liver microsomes [1] makes it an ideal reference compound for programs aimed at improving metabolic stability through deuteration or structural modification. The cross-study comparison with (R)-104-6D-01 provides a validated case of deuterium isotope effect improving microsomal stability and in vivo PK within the identical chemotype [1]. Industrial medicinal chemistry teams can purchase (R)-STU104 as the 'wild-type' pharmacokinetic benchmark against which to measure their optimized analogs, ensuring rapid, data-driven iterative SAR cycles.

Application
Selection Property
Validation Focus
Colitis and IBD model-response studies
MKK3-target engagement and in vivo model-response ranking
Multi-endpoint comparison against reference compound; cytokine panel suppression verification
TAK1 scaffolding vs. kinase activity pathway dissection
Mechanistic orthogonality to ATP-competitive TAK1 inhibitors
Selective MKK3–p38 axis inhibition without blocking NF-κB or JNK signaling
Enantiomer-specific pharmacology research
Stereochemical identity and enantiomeric purity
Optical rotation and chiral HPLC confirmation; comparison with (S)-enantiomer and racemate
Metabolic stability benchmarking and deuterated analog development
Human microsomal stability liability profile
Cross-study ADME comparison with deuterated analogs; exposure-model validation

Technical Documentation Hub

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